Cas no 344298-94-8 (Acetylcholine-d4 Chloride)

• Product Name: Acetylcholine-d4 Chloride
• CAS No: 344298-94-8
• MF: C₇H₁₆ClNO₂
• MW: 185.685088157654
• CID: 302463
• Update Time: 2025-07-02

Acetylcholine-d4 Chloride Chemical and Physical Properties

Names and Identifiers

• Ethan-1,1,2,2-d4-aminium,2-(acetyloxy)-N,N,N-trimethyl-, chloride (1:1)
• ACETYLCHOLINE-1,1,2,2-D4 CHLORIDE
• Acetylcholine-d4 Chloride

• Inchi： 1S/C7H16NO2.ClH/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1/i5D2,6D2;
• InChI Key： JUGOREOARAHOCO-NXMSQKFDSA-M
• SMILES： [Cl-].O(C(C)=O)C([2H])([2H])C([2H])([2H])[N+](C)(C)C

Computed Properties

• Exact Mass: 185.11200

Experimental Properties

• PSA: 26.30000
• LogP: -2.74030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines

Additional information on Acetylcholine-d4 Chloride

Comprehensive Guide to Acetylcholine-d4 Chloride (CAS No. 344298-94-8): Applications and Insights

Acetylcholine-d4 Chloride (CAS No. 344298-94-8) is a deuterated analog of the neurotransmitter acetylcholine, widely utilized in neuroscience, pharmacology, and metabolic research. This stable isotope-labeled compound is pivotal for quantitative mass spectrometry, neurotransmitter studies, and drug metabolism analysis. Its unique properties make it indispensable for researchers investigating cholinergic signaling pathways and developing targeted therapies.

The growing demand for isotope-labeled compounds like Acetylcholine-d4 Chloride reflects advancements in precision medicine and biomarker discovery. Scientists frequently search for "deuterated acetylcholine applications" or "CAS 344298-94-8 supplier," highlighting its relevance in neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s). Its role in LC-MS/MS methodologies further aligns with trends in high-sensitivity analytical techniques.

Structurally, Acetylcholine-d4 Chloride incorporates four deuterium atoms at specific positions, enhancing its utility as an internal standard. This feature minimizes interference in assays, addressing common challenges like "matrix effects in neurotransmitter quantification." Researchers also explore its synergy with CRISPR-based neurobiology tools, a trending topic in gene-editing applications.

From a commercial perspective, 344298-94-8 is sought after by pharmaceutical companies focusing on cholinergic drug development. Keywords such as "buy Acetylcholine-d4 Chloride" or "deuterated neurotransmitter analogs" underscore its market demand. Regulatory-compliant synthesis (following GMP/GLP guidelines) ensures its suitability for preclinical trials and diagnostic kit production.

Emerging applications include gut-brain axis studies, where Acetylcholine-d4 Chloride helps trace microbial-derived neurotransmitters—a hotspot in microbiome research. Its stability under physiological pH conditions also supports in vivo imaging experiments, answering queries like "how to track acetylcholine in real-time."

In summary, Acetylcholine-d4 Chloride (CAS No. 344298-94-8) bridges gaps between basic research and translational medicine. Its versatility across omics technologies and alignment with personalized healthcare trends solidify its status as a cornerstone reagent in modern bioscience.